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Fluorescent Probes for Reactive Oxygen
Species (ROS)
Reactive oxygen species are highly reactive molecules and free radicals derived from

molecular oxygen. An imbalance in ROS levels can lead to oxidative stress, which is implicated

in numerous diseases. The selection of an appropriate fluorescent probe is critical for the

accurate assessment of cellular ROS levels.
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Probe Target ROS
Excitation
(nm)

Emission
(nm)

Key
Features

Limitations

DCFH-DA General ROS ~485 ~530

Cost-

effective,

widely used

for detecting

total ROS.[1]

[2]

Lacks

specificity for

particular

ROS, can be

auto-

oxidized.[2]

DHR-123 General ROS ~500 ~530

Cationic dye

that localizes

in

mitochondria.

DHR-6G General ROS ~525 ~550

Longer-

wavelength

probe, useful

for tissues

with

autofluoresce

nce.

KillerRed
Generates

O₂•⁻, ¹O₂
561 -

Genetically-

encoded

photosensitiz

er.

Requires light

activation to

produce

ROS.

SuperNova
Generates

O₂•⁻, ¹O₂
561 -

Genetically-

encoded

photosensitiz

er with higher

ROS

quantum

yield than

KillerRed.[3]

Requires light

activation to

produce

ROS.

Quantitative Comparison of Genetically-Encoded ROS Probes[3]
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Probe
Superoxide Quantum Yield
(ΦO₂•⁻)

Singlet Oxygen Quantum
Yield (Φ¹O₂)

SuperNova 1.5 x 10⁻³ 22.0 x 10⁻³

KillerRed 0.97 x 10⁻³ 7.6 x 10⁻³

mCherry 1.2 x 10⁻³ 5.7 x 10⁻³

Experimental Protocol: Intracellular ROS Measurement
using DCFH-DA
This protocol describes the detection of total intracellular ROS in adherent cells using 2',7'-

dichlorodihydrofluorescein diacetate (DCFH-DA).[1][4][5][6]

Materials:

HCT116 colorectal cancer cells

24-well plate

Dulbecco's Modified Eagle Medium (DMEM)

DCFH-DA (10 mM stock solution in DMSO)

Phosphate-buffered saline (PBS)

Fluorescence microscope

Procedure:

Cell Seeding: Seed 2 × 10⁵ HCT116 cells per well in a 24-well plate and culture overnight at

37°C.

Preparation of DCFH-DA Solution: Prepare a fresh working solution of DCFH-DA in pre-

warmed DMEM.

DCFH-DA Staining:
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Remove the culture medium and wash the cells once with DMEM.

Add 500 μL of the DCFH-DA working solution to each well and incubate at 37°C for 30

minutes in the dark.

Remove the DCFH-DA solution.

Wash the cells once with DMEM and twice with 1x PBS.

Add 500 μL of 1x PBS to each well.

Image Acquisition: Immediately acquire fluorescent images using a fluorescence microscope

with a GFP filter set (excitation ~485 nm, emission ~530 nm).

Signaling Pathway and Experimental Workflow

Cell Detection

DCFH-DA (Cell Permeable) DCFH (Non-fluorescent)

Intracellular
Esterases DCF (Fluorescent)ROS Fluorescence

(Ex: 485 nm, Em: 530 nm)

Workflow of intracellular ROS detection using DCFH-DA.

Click to download full resolution via product page

Workflow of intracellular ROS detection using DCFH-DA.

Fluorescent Probes for Calcium Ions (Ca2+)
Intracellular calcium ions are versatile second messengers involved in numerous signaling

pathways. Fluorescent Ca2+ indicators are essential for studying Ca2+ dynamics in living cells.

Data Presentation: Comparison of Green Fluorescent
Ca2+ Indicators
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Indicator Kd (nM)
Fluorescen
ce Increase
(FCa/Ffree)

Excitation
(nm)

Emission
(nm)

Key
Features

Fluo-3 390 ~100-fold[7] 506 526

Lower Ca2+

affinity,

suitable for

higher Ca2+

concentration

s.[7]

Fluo-4 345 ~100-fold[7] 494 516
Brighter than

Fluo-3.[7]

Fluo-8 390
~200-fold[7]

[8]
494 517

Brighter than

Fluo-4, can

be loaded at

room

temperature.

[7][8]

Cal-520 320 ~100-fold[7] 494 514

High signal-

to-noise ratio,

localized in

the cytosol.[7]

[9][10]

Calbryte-520 1200
~300-fold[7]

[8]
- -

Largest

fluorescence

increase,

highly

sensitive.[7]

[8]

Performance Comparison of Fluo-4, Fluo-8, and Cal-520[9][10]
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Parameter Fluo-4 Fluo-8 Cal-520

Relative Resting

Fluorescence (F₀)
Low High Low

Relative Puff

Amplitude (ΔF/F₀)
0.18 0.12 0.27

Signal-to-Noise Ratio

(SNR)
Moderate Low High

Experimental Protocol: Intracellular Calcium Imaging
using Fluo-4 AM
This protocol outlines the procedure for measuring intracellular calcium mobilization using Fluo-

4 AM in adherent cells.[11][12][13]

Materials:

Adherent cells (e.g., CHO cells)

35-mm culture dish

Physiological buffer (e.g., HBSS)

Fluo-4 AM (1 mM stock in DMSO)

PowerLoad™ Concentrate

Probenecid (optional)

Fluorescence microscope

Procedure:

Prepare Fluo-4 AM Loading Solution:

Prepare a fresh loading solution containing Fluo-4 AM, PowerLoad™ Concentrate, and

physiological buffer. The final concentration of Fluo-4 AM is typically 2-5 µM.
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Probenecid can be added to prevent dye extrusion.

Cell Loading:

Remove the culture medium from the cells and wash once with the physiological buffer.

Add 2 mL of the Fluo-4 AM loading solution to the cells.

Incubate at 37°C for 15-30 minutes, followed by 15-30 minutes at room temperature.

Wash:

Remove the loading solution and wash the cells once with the physiological buffer.

Imaging:

Add 2 mL of the physiological buffer to the cells.

Perform live-cell imaging using a fluorescence microscope with a FITC/GFP filter set

(excitation ~494 nm, emission ~516 nm).

Signaling Pathway and Experimental Workflow
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GPCR-mediated intracellular calcium signaling pathway.
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GPCR-mediated intracellular calcium signaling pathway.

Fluorescent Probes for pH
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Intracellular pH is a tightly regulated parameter that influences a wide range of cellular

functions. Fluorescent pH indicators are valuable for monitoring pH changes in different cellular

compartments.

Data Presentation: Comparison of pH-Sensitive
Fluorescent Probes

Probe pKa pH Range
Excitation
(nm)

Emission
(nm)

Key
Features

BCECF ~7.0[14] 6.0 - 8.0[15]
Ratiometric

(490/440)
535

Most widely

used

fluorescent

pH sensor,

suitable for

physiological

pH.[15]

Coumarin

Probe 4e
-

Acidic to

Alkaline
-

441 (acidic) -

> 538

(alkaline)

High

quantum

yield (0.83).

[16]

Coumarin

Probes
12.2 - 12.5

Highly

Alkaline
- -

Sensitive in

the highly

alkaline pH

region.[17]

Experimental Protocol: Intracellular pH Measurement
using BCECF-AM
This protocol describes the measurement of intracellular pH (pHi) using the pH-sensitive dye

BCECF-AM.[14][15][18][19][20]

Materials:

Cells in suspension or adhered to a coverslip
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Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

BCECF-AM (1 mM stock in DMSO)

Pluronic F-127 (20% in DMSO, optional)

Nigericin (for calibration)

High K+ calibration buffers of known pH

Fluorescence spectrophotometer or microscope capable of ratiometric imaging

Procedure:

Dye Loading:

Prepare a loading solution of 3-5 µM BCECF-AM in HBSS. Pluronic F-127 can be added

to aid in dye solubilization.

Incubate cells with the loading solution for 30-60 minutes at 37°C in the dark.

Wash the cells three times with HBSS to remove extracellular dye.

Fluorescence Measurement:

For ratiometric measurements, excite the cells at ~490 nm and ~440 nm and measure the

emission at ~535 nm.

The ratio of the fluorescence intensities (F490/F440) is proportional to the intracellular pH.

In Situ Calibration:

At the end of each experiment, perform a two-point in situ calibration.

Perfuse the cells with a high K+ buffer containing nigericin (an H+/K+ ionophore) at two

different known pH values (e.g., 6.5 and 7.5) to equilibrate the intracellular and

extracellular pH.

Record the fluorescence ratios at these known pH values to create a calibration curve.
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Logical Relationship of pH-dependent Fluorescence
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(Low Fluorescence)
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Equilibrium of a pH-sensitive fluorescent probe.
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Equilibrium of a pH-sensitive fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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